Cas no 106-08-1 (Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester)

Technical Introduction: Dodecanoic acid, 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester is a polyethylene glycol (PEG)-modified derivative of lauric acid (dodecanoic acid), featuring an eight-unit ethylene oxide spacer terminated by a hydroxyl group. This structure imparts amphiphilic properties, enhancing solubility in both aqueous and organic phases. The PEGylation improves biocompatibility and reduces immunogenicity, making it suitable for applications in drug delivery, surfactants, and biodegradable materials. The terminal hydroxyl group offers further functionalization potential for conjugation or derivatization. Its balanced hydrophilicity-lipophilicity profile ensures stability in formulations while maintaining efficient emulsification and solubilization capabilities. This compound is particularly valuable in pharmaceutical and cosmetic formulations requiring controlled release or enhanced bioavailability.
Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester structure
106-08-1 structure
Product name:Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester
CAS No:106-08-1
MF:C30H60O11
MW:596.7908
CID:144057
PubChem ID:66936

Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester
    • 2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl dodecanoate
    • PEG-8 LAURATE
    • 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl laurate
    • Lauric acid,ester with nonaethylene glycol
    • NGML
    • nonaaethylene glycol monolaurate
    • Nonaaethylenglykol-monolaurat
    • Nonaethylene glycol monolaurate
    • PEG-9 Laurate
    • Dodecanoic acid 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacosan-1-yl ester
    • nonaethyleneglycol monolaurate
    • AKOS040753450
    • EINECS 203-359-3
    • NS00013959
    • Lipal 4L
    • DTXSID4059332
    • Dodecanoic acid,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester
    • Lauric acid, 2-(2-(2-(2-(2-(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethyl ester
    • Lauric acid, ester with nonaethylene glycol
    • Lipal 4ML
    • NSC-1249
    • Lauric acid, 2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl ester
    • 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacosyl dodecanoate
    • NSC 1249
    • Dodecanoic acid, 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester
    • NSC1249
    • 106-08-1
    • FGGVRPFJBBRZFG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C30H60O11/c1-2-3-4-5-6-7-8-9-10-11-30(32)41-29-28-40-27-26-39-25-24-38-23-22-37-21-20-36-19-18-35-17-16-34-15-14-33-13-12-31/h31H,2-29H2,1H3
    • InChI Key: FGGVRPFJBBRZFG-UHFFFAOYSA-N
    • SMILES: OCCOCCOCCOCCOCCOCCOCCOCCOCCOC(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 596.41400
  • Monoisotopic Mass: 596.414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 37
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 120A^2

Experimental Properties

  • Density: 1.036
  • Boiling Point: 630.3°Cat760mmHg
  • Flash Point: 183.3°C
  • Refractive Index: 1.462
  • PSA: 120.37000
  • LogP: 3.57560

Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester Security Information

Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H35710-500ml
26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl laurate
106-08-1 -
500ml
¥172.0 2023-09-07

Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester Related Literature

Additional information on Dodecanoic acid,26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester

Comprehensive Analysis of Dodecanoic acid, 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester (CAS No. 106-08-1)

The compound Dodecanoic acid, 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester (CAS No. 106-08-1) is a specialized ester derivative with a unique molecular structure. This chemical entity combines a dodecanoic acid (lauric acid) backbone with a polyether chain, making it a subject of interest in various industrial and research applications. Its hydrophilic-lipophilic balance (HLB) and surface-active properties have garnered attention in formulations requiring emulsification, solubilization, or stabilization.

In recent years, the demand for sustainable surfactants and biodegradable esters has surged, driven by environmental concerns and regulatory shifts. This compound’s polyethylene glycol (PEG) segments align with the trend toward green chemistry, as they enhance water solubility while maintaining compatibility with lipid-based systems. Researchers are exploring its potential in cosmetic formulations, where mild surfactants and non-irritating ingredients are prioritized for sensitive skin applications.

The CAS No. 106-08-1 identifier is critical for precise material tracking in global supply chains. Suppliers and manufacturers often highlight its high purity grades for use in pharmaceutical excipients or drug delivery systems. Its ability to form micelles and nanostructures has also sparked interest in nanotechnology applications, particularly for encapsulating hydrophobic active ingredients.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves etherification and esterification reactions, requiring stringent control over reaction conditions to achieve optimal yield. Analytical techniques like HPLC and mass spectrometry are employed to verify its structural integrity, ensuring compliance with industry standards such as USP/NF or EP monographs.

Market trends indicate growing inquiries about alternatives to conventional surfactants, with this ester emerging as a candidate due to its low toxicity profile. In personal care products, it may replace traditional ethoxylated alcohols, addressing consumer demand for clean-label ingredients. Additionally, its thermal stability makes it suitable for high-temperature processing in industrial lubricants or coatings.

For researchers, frequent queries revolve around its solubility parameters and compatibility with other polymers. Studies suggest synergistic effects when blended with polysorbates or cyclodextrins, enhancing functionality in controlled-release systems. Regulatory databases like ECHA and PubChem provide supplemental data on its eco-toxicity and biodegradation pathways, supporting risk assessments.

In summary, Dodecanoic acid, 26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacos-1-yl ester represents a versatile compound bridging performance chemistry and sustainability goals. Its adoption across cosmetics, pharmaceuticals, and material science underscores its multidisciplinary relevance, while ongoing research continues to uncover novel applications in emerging fields like bio-based materials.

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